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Compound of Interest

Compound Name: MK2-IN-3

CAS No.: 724711-21-1

Cat. No.: B15605962

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and biological properties of

MK2-IN-3, a potent and selective inhibitor of Mitogen-activated protein kinase-activated protein

kinase 2 (MK2). The information is intended to support research and development efforts in

fields such as inflammation, immunology, and oncology.

Core Chemical Properties
MK2-IN-3, also known as 2-(2-(quinolin-3-yl)pyridin-4-yl)-1,5,6,7-tetrahydropyrrolo[3,2-

c]pyridin-4-one, is a cell-permeable, ATP-competitive inhibitor of MK2.[1] Its core chemical and

physical properties are summarized below.
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Property Value

Molecular Formula C₂₁H₁₆N₄O

Molecular Weight 340.38 g/mol

CAS Number 724711-21-1

Appearance Solid powder

Purity Typically ≥97%

Solubility Soluble in DMSO

Mechanism of Action and Biological Activity
MK2-IN-3 functions as a highly selective, ATP-competitive inhibitor of MK2 (MAPKAPK2).[2]

MK2 is a serine/threonine kinase that is a key downstream substrate of p38 MAPK. The

p38/MK2 signaling pathway is activated by cellular stresses such as inflammatory cytokines,

UV irradiation, and osmotic shock, and it plays a crucial role in regulating the production of pro-

inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α).

By inhibiting MK2, MK2-IN-3 effectively reduces the production of TNF-α in cellular models,

such as in lipopolysaccharide (LPS)-stimulated U937 human monocytic cells. This makes it a

valuable tool for studying the roles of the p38/MK2 pathway in inflammatory diseases and a

potential starting point for the development of novel anti-inflammatory therapeutics.

In Vitro Potency and Selectivity
The inhibitory activity of MK2-IN-3 has been quantified against MK2 and a panel of other

kinases to determine its potency and selectivity.
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Kinase IC₅₀ (nM)

MK2 (MAPKAP-K2) 8.5

MK3 (MAPKAP-K3) 210

MK5 (PRAK) 81

ERK2 3440

MNK1 5700

p38α >100,000

MSK1 >200,000

MSK2 >200,000

CDK2 >200,000

JNK2 >200,000

IKK2 >200,000

Data compiled from multiple sources.[3]

Cellular Activity
Cell Line Assay IC₅₀ (µM)

U937 TNF-α production 4.4

This demonstrates the ability of MK2-IN-3 to inhibit the downstream effects of MK2 activation in

a cellular context.[3]

Signaling Pathway
The following diagram illustrates the p38/MK2 signaling pathway and the point of inhibition by

MK2-IN-3.
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Caption: The p38/MK2 signaling cascade and inhibition by MK2-IN-3.
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Experimental Protocols
Detailed methodologies for key experiments are provided below. These are representative

protocols based on standard laboratory practices.

In Vitro MK2 Kinase Inhibition Assay
This protocol describes a method to determine the IC₅₀ of MK2-IN-3 against purified MK2

enzyme.

Materials:

Recombinant human MK2 enzyme

MK2 substrate peptide (e.g., a peptide derived from Hsp27)

ATP (Adenosine triphosphate)

Kinase assay buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT)

MK2-IN-3

DMSO (Dimethyl sulfoxide)

384-well plates

ADP-Glo™ Kinase Assay kit (or similar detection system)

Plate reader capable of luminescence detection

Procedure:

Compound Preparation: Prepare a 10 mM stock solution of MK2-IN-3 in DMSO. Perform

serial dilutions in DMSO to create a range of concentrations (e.g., from 100 µM to 1 nM).

Reaction Setup:

Add 1 µL of the diluted MK2-IN-3 or DMSO (for control wells) to the wells of a 384-well

plate.
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Add 2 µL of a solution containing the MK2 enzyme in kinase assay buffer.

Add 2 µL of a solution containing the MK2 substrate peptide and ATP in kinase assay

buffer to initiate the reaction. The final ATP concentration should be at or near its Km for

MK2.

Incubation: Incubate the plate at 30°C for 60 minutes.

Detection:

Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the

remaining ATP. Incubate for 40 minutes at room temperature.

Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP

and then to a luminescent signal. Incubate for 30 minutes at room temperature.

Data Acquisition: Measure the luminescence of each well using a plate reader.

Data Analysis: Calculate the percent inhibition for each concentration of MK2-IN-3 relative to

the DMSO control. Plot the percent inhibition against the logarithm of the inhibitor

concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀

value.
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Caption: Workflow for the in vitro MK2 kinase inhibition assay.
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Cellular TNF-α Production Assay
This protocol outlines a method to measure the effect of MK2-IN-3 on TNF-α production in

U937 cells using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

U937 human monocytic cell line

RPMI-1640 medium supplemented with 10% FBS

Phorbol 12-myristate 13-acetate (PMA) for cell differentiation (optional)

Lipopolysaccharide (LPS)

MK2-IN-3

DMSO

96-well cell culture plates

Human TNF-α ELISA kit

Microplate reader capable of absorbance measurement at 450 nm

Procedure:

Cell Culture and Plating:

Culture U937 cells in RPMI-1640 medium with 10% FBS.

(Optional) Differentiate cells by treating with PMA (e.g., 10-100 ng/mL) for 24-48 hours to

induce a macrophage-like phenotype.

Plate the cells in 96-well plates at a density of approximately 1-2 x 10⁵ cells per well and

allow them to adhere if differentiated.

Compound Treatment:
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Prepare serial dilutions of MK2-IN-3 in cell culture medium.

Pre-treat the cells with the diluted MK2-IN-3 or DMSO (vehicle control) for 1-2 hours.

Stimulation:

Stimulate the cells with LPS (e.g., 1 µg/mL) to induce TNF-α production.

Incubate the plates for 4-6 hours at 37°C in a CO₂ incubator.

Sample Collection:

Centrifuge the plates to pellet the cells.

Carefully collect the cell culture supernatant for TNF-α measurement.

ELISA Protocol:

Perform the human TNF-α ELISA according to the manufacturer's instructions. This

typically involves:

Adding standards and samples to the antibody-coated plate.

Incubating with a detection antibody.

Incubating with a streptavidin-HRP conjugate.

Adding a substrate solution (e.g., TMB) and stopping the reaction.

Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

Data Analysis:

Generate a standard curve using the TNF-α standards provided in the ELISA kit.

Calculate the concentration of TNF-α in each sample from the standard curve.

Determine the percent inhibition of TNF-α production for each concentration of MK2-IN-3
and calculate the IC₅₀ value.
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Synthesis
A detailed, step-by-step synthesis protocol for MK2-IN-3 is not publicly available. However, the

synthesis of this class of pyrrolopyridine inhibitors is described in the scientific literature. The

general approach involves the construction of the core pyrrolopyridine scaffold followed by the

coupling of the quinoline and pyridine moieties.

Conclusion
MK2-IN-3 is a valuable research tool for investigating the p38/MK2 signaling pathway. Its high

potency and selectivity for MK2 make it suitable for a range of in vitro and cellular assays to

probe the biological functions of this kinase in inflammation and other disease processes. The

data and protocols presented in this guide are intended to facilitate further research and drug

discovery efforts targeting the MK2 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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